Cas no 70976-13-5 (2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid)

• Product Name: 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid
• CAS No: 70976-13-5
• MF: C₆H₇F₃O₄
• MW: 200.112592935562
• CID: 975914
• PubChem ID: 582813
• Update Time: 2025-05-20

2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-TRIFLUOROMETHYL-1,3DIOXOLAN-2-YL)-ACETIC ACID
• (2-Trifluoromethyl-[1,3]dioxolan-2-yl)-acetic acid
• 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid
• [2-(Trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid
• 2-(carboxymethyl)-2-(trifluoromethyl)-1,3-dioxolane
• 2-carboxymethyl-2-trifluoromethyl-1,3-dioxolane
• 4,4,4-trifluoro-3,3-ethylenedioxybutyric acid
• AC1LBHHY
• AG-G-77670
• F0814-0016
• IFLab1_003587
• SureCN8463863
• 70976-13-5
• 2-(2-(trifluoromethyl)-1,3-dioxolan-2-yl)acetic acid
• SR-01000401436-1
• AKOS003587399
• Z56764903
• Acetic acid, 2-(2-trifluoromethyl-1,3-dioxolan-2-yl)-
• DTXSID80342536
• (2-Trifluoromethyl-[1,3]dioxolan-2-yl)-acetic acid,95+%
• [2-(Trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid #
• 2-(2-(trifluoromethyl)-1,3-dioxolan-2-yl)aceticacid
• SCHEMBL8463863
• HMS1422D01
• VU0494011-1
• FT-0690876
• IDI1_009694
• EN300-151012
• SR-01000401436

• MDL： MFCD00764727
• Inchi： 1S/C6H7F3O4/c7-6(8,9)5(3-4(10)11)12-1-2-13-5/h1-3H2,(H,10,11)
• InChI Key： MPZHFZZRKBOXNF-UHFFFAOYSA-N
• SMILES： FC(C1(CC(=O)O)OCCO1)(F)F

Computed Properties

• Exact Mass: 200.02964319g/mol
• Monoisotopic Mass: 200.02964319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids

Additional information on 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid

2-[2-(Trifluoromethyl)-1,3-dioxolan-2-yl]acetic Acid (CAS No. 70976-13-5): A Comprehensive Overview

2-[2-(Trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid (CAS No. 70976-13-5) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and material science. This compound is characterized by its unique structural features, including a trifluoromethyl group and a dioxolane ring, which contribute to its chemical stability and reactivity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid is C₈H₈F₃O₄, with a molecular weight of approximately 215.14 g/mol. The presence of the trifluoromethyl group (CF₃) imparts significant fluorine content to the molecule, which can influence its physical and chemical properties. The dioxolane ring (a five-membered cyclic ether) adds structural rigidity and can affect the compound's reactivity and solubility. This combination of functional groups makes 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid an interesting candidate for various chemical transformations.

Synthesis Methods

The synthesis of 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid has been extensively studied in the literature. One common approach involves the reaction of trifluoroacetic acid with glycolic acid or its derivatives under appropriate conditions to form the dioxolane ring. For example, a recent study published in the Journal of Organic Chemistry (JOC) reported a highly efficient method using a one-pot procedure involving the condensation of trifluoroacetic acid with glycolic acid in the presence of a strong base such as potassium tert-butoxide (t-BuOK). This method yields high purity 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid with excellent yields.

Applications in Organic Synthesis

2-[2-(Trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid finds extensive use in organic synthesis as a building block for more complex molecules. Its unique structure allows it to participate in various reactions, including nucleophilic substitutions, esterifications, and ring-opening reactions. For instance, it can be used to synthesize fluorinated derivatives that are valuable intermediates in the production of pharmaceuticals and agrochemicals. A notable application is its use in the synthesis of fluoroquinolone antibiotics, where the trifluoromethyl group enhances the antibacterial activity and pharmacokinetic properties.

Pharmaceutical Research and Development

In the pharmaceutical industry, 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid has gained attention due to its potential as a lead compound for drug discovery. The trifluoromethyl group is known to improve metabolic stability and reduce toxicity, making it an attractive feature for drug candidates. Recent studies have explored its use in developing new antiviral agents and anticancer drugs. For example, researchers at a leading pharmaceutical company have reported that derivatives of 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid exhibit potent antiviral activity against influenza viruses and are currently undergoing preclinical evaluation.

Mechanistic Studies and Biological Activity

To understand the biological activity of 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid, several mechanistic studies have been conducted. These studies have revealed that the compound can modulate various cellular processes by interacting with specific protein targets. For instance, it has been shown to inhibit certain enzymes involved in viral replication and tumor growth. Additionally, computational modeling has predicted that the trifluoromethyl group enhances binding affinity to these targets by stabilizing key interactions within the active site.

Safety Considerations and Environmental Impact

Safety is a critical aspect when handling any chemical compound. While 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid is generally considered safe for laboratory use under proper conditions, it is important to follow standard safety protocols to minimize exposure risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas or fume hoods.

In terms of environmental impact, efforts are being made to develop greener synthetic methods for producing this compound. For example, researchers at a major university have developed a catalytic process using renewable feedstocks that significantly reduces waste generation and energy consumption compared to traditional methods. Such advancements not only enhance sustainability but also align with global efforts to reduce environmental footprint in chemical manufacturing.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid are promising across multiple fields. Its unique structural features make it an attractive candidate for further exploration in organic synthesis and pharmaceutical research. Ongoing studies are likely to uncover new applications and improve our understanding of its biological activity and mechanisms of action.

In conclusion, 2-[2-(trifluoromethyl)-1,3-dioxolan-2-yl]acetic acid (CAS No. 70976-13-5) is a versatile compound with significant potential in various scientific disciplines. Its chemical properties, synthesis methods, and applications highlight its importance as a valuable tool for researchers and industry professionals alike.